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Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of tert-Butyl (4-oxo0-4-
phenylbutyl)carbamate, a key intermediate in organic synthesis. The document details its
chemical and physical properties, provides a thorough experimental protocol for its synthesis,
and discusses its applications, particularly in the realm of medicinal chemistry and drug
development. All quantitative data is presented in structured tables for ease of reference, and
key workflows are visualized using diagrams to facilitate understanding.

Chemical and Physical Properties

tert-Butyl (4-oxo-4-phenylbutyl)carbamate is a chemical compound notable for the presence
of a tert-butoxycarbonyl (Boc) protecting group on the amine, a common strategy in organic
synthesis to prevent unwanted reactions.[1] Its structure also features a carbonyl group and a
phenyl group attached to a butane chain, making it a valuable precursor for a variety of more
complex molecules.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 116437-41-3[2][3][41[51[6][7]

IUPAC Name tert-butyl N-(4-oxo-4-phenylbutyl)carbamate[4]
Molecular Formula C1sH21NOs[4][5][7]

SMILES ce©)

(C)OC(=0)NCCCC(=0)C1=CC=CC=C1[4]

INChl=1S/C15H21NO3/c1-15(2,3)19-14(18)16-
InChl 11-7-10-13(17)12-8-5-4-6-9-12/h4-6,8-9H,7,10-
11H2,1-3H3,(H,16,18)[4]

InChlKey BAEFUAYRWLKGRC-UHFFFAOYSA-N[4]

Table 2: Physical and Chemical Properties

Property Value Source

PubChem, ChemScene, Santa

Molecular Weight 263.33 g/mol [4][5]1[7] Cruz Biotechnology
Appearance Solid[6] Sigma-Aldrich

Melting Point 90-91°C[6] Sigma-Aldrich

Boiling Point 406.8°C at 760 mmHg[6] Sigma-Aldrich

Flash Point 199.8°C[6] Sigma-Aldrich

Purity =>97%][5][6] ChemScene, Sigma-Aldrich
Storage Temperature 2-8°C, Sealed in dry conditions  Sigma-Aldrich

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of tert-Butyl (4-oxo-4-
phenylbutyl)carbamate. The combination of Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) provides a detailed picture of the molecule's framework.
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Table 3: Spectroscopic Data

Technique Data Source
13C NMR Spectra John Wiley & Sons, Inc. (SpectraBase)[4]
GC-MS John Wiley & Sons, Inc. (SpectraBase)[4]

Synthesis and Experimental Protocols

The synthesis of tert-Butyl (4-oxo-4-phenylbutyl)carbamate can be achieved through the
reaction of a Boc-protected pyrrolidinone with a Grignard reagent.

Synthesis of tert-Butyl N-(4-0x0-4-
phenylbutyl)carbamate

A common synthetic route involves the treatment of tert-butyl 2-oxo-pyrrolidine-1-carboxylate
with phenylmagnesium bromide.[2]

Experimental Protocol:

Reaction Setup: Dissolve tert-butyl 2-oxo-pyrrolidine-1-carboxylate (7.03 g, 38 mmol) in
tetrahydrofuran (130 mL) in a suitable reaction vessel.[2]

e Cooling: Cool the solution to -78°C using a dry ice/acetone bath.[2]

o Addition of Grignard Reagent: Slowly add phenylmagnesium bromide (1.0 M solution, 50
mL) to the cooled solution at -78°C.[2]

o Reaction: Stir the reaction mixture at -78°C for 2 hours.[2]
e Quenching: Quench the reaction by the addition of 2 M hydrochloric acid solution (35 mL).[2]

e Warming and Extraction: Allow the reaction mixture to slowly warm to room temperature.
Extract the aqueous layer with ethyl acetate (2 x 100 mL).[2]

e Washing and Drying: Combine the organic phases and wash with saturated brine (50 mL).
Dry the organic layer over anhydrous sodium sulfate.[2]
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« |solation: Filter the solution and concentrate it under reduced pressure to yield the final
product.[2] This procedure has been reported to yield 9.56 g of the title compound, which
corresponds to a 96% vyield.[2]

Work-up
F,-78°C, 2h
{ crude Product { Quench with 2M HCI |—{ Extract with Ethyl Acetate Wash with Brine Dry over Na2504 |—-{ Concentrate |—{iert-Butyl (4-ox0-4
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Synthesis workflow for tert-Butyl (4-oxo-4-phenylbutyl)carbamate.

Applications in Research and Drug Development

tert-Butyl (4-oxo-4-phenylbutyl)carbamate is primarily utilized as a synthetic intermediate in
the development of more complex molecules, particularly in the field of medicinal chemistry.[1]
Its bifunctional nature, containing both a protected amine and a ketone, allows for a wide range
of chemical transformations.

One notable application is in the synthesis of chiral pyrrolidines, which are important scaffolds
in many biologically active compounds.[3] The Boc-protecting group is advantageous as it can
be selectively removed under acidic conditions to reveal the free amine, which can then
undergo further reactions.[1]

While this compound itself is not typically the final active pharmaceutical ingredient, it serves as
a crucial building block. The general class of carbamates has a wide range of biological
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activities, including acting as insecticides by inhibiting acetylcholinesterase.[8][9] However, the
primary role of tert-Butyl (4-oxo-4-phenylbutyl)carbamate in drug discovery is as a structural
component rather than a direct therapeutic agent.
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Role of intermediates in a typical drug discovery workflow.
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Safety and Handling

tert-Butyl (4-oxo-4-phenylbutyl)carbamate is classified as harmful if swallowed, in contact
with skin, or if inhaled.[4] Appropriate personal protective equipment, including gloves, lab coat,
and eye protection, should be worn when handling this compound. Work should be conducted
in a well-ventilated area or a fume hood.

Table 4: GHS Hazard Information

Hazard Class Category
Acute Toxicity, Oral 4[4]
Acute Toxicity, Dermal 4[4]
Acute Toxicity, Inhalation 4[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

e P264: Wash skin thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[4]

e P271: Use only outdoors or in a well-ventilated area.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301+P317: IF SWALLOWED: Get medical help.[4]

e P302+P352: IF ON SKIN: Wash with plenty of water.[4]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

e P317: Get medical help.[4]

e P321: Specific treatment (see supplemental first aid instruction on this label).[4]
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e P330: Rinse mouth.[4]
o P362+P364. Take off contaminated clothing and wash it before reuse.[4]

e P501: Dispose of contents/container to an approved waste disposal plant.[4]

Conclusion

tert-Butyl (4-oxo-4-phenylbutyl)carbamate is a valuable and versatile intermediate in organic
synthesis. Its well-defined properties and reliable synthetic route make it a staple for chemists
involved in the construction of complex molecular architectures, particularly for applications in
medicinal chemistry and drug discovery. The information provided in this guide serves as a
comprehensive resource for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: tert-Butyl (4-ox0-4-
phenylbutyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056628#tert-butyl-4-oxo-4-phenylbutyl-carbamate-
cas-number-116437-41-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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